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Compound of Interest

Compound Name: Norartocarpetin

Cat. No.: B3191130

Essential Safety and Handling Guide for
Norartocarpetin

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Norartocarpetin. It includes detailed
operational and disposal plans to ensure laboratory safety and proper chemical management.

Chemical and Physical Properties

Norartocarpetin is a flavone found in plants such as Artocarpus dadah.[1] Its known chemical
and physical properties are summarized below.

Property Value Source
Molecular Formula C15H1006 [1][2]
Molar Mass 286.24 g/mol [2]
Appearance Light yellow powder [3]
Melting Point 332-335°C [2]

2-(2,4-dihydroxyphenyl)-5,7-
IUPAC Name _( Y yphenyl) [2]
dihydroxychromen-4-one

CAS Number 520-30-9 [1]12]
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Toxicity Data

While research suggests Norartocarpetin is non-cytotoxic and does not cause skin irritation in
animal studies, comprehensive toxicological data for humans is not available.[3][4][5]
Therefore, it should be handled with care, assuming potential hazards until more information is
known. The Safety Data Sheet (SDS) indicates a lack of specific data on occupational
exposure limits.[6]

Toxicity Endpoint Result Species Source

- . B16F10 and human
Cytotoxicity Non-cytotoxic i [4][5]
fibroblast cells

Skin Irritation Non-irritant Mice [41[5]
Oral Acute Toxicity Not determined - [7]
Dermal Toxicity Not determined - [7]
Inhalation Toxicity Not determined - [7]

Personal Protective Equipment (PPE) and Handling

Given the limited toxicity data, a cautious approach is recommended when handling
Norartocarpetin. The following PPE and handling procedures are based on general best
practices for handling solid chemical compounds and information from the available Safety
Data Sheet.[6]

Engineering Controls

o Ventilation: Use in a well-ventilated area. A chemical fume hood is recommended for
procedures that may generate dust.[8]

Personal Protective Equipment

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[6]

e Skin Protection:
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o Gloves: Wear chemical-impermeable gloves.[6] Nitrile gloves are a common choice for
handling powders, but compatibility should be verified.

o Clothing: Wear a lab coat. For larger quantities or tasks with a higher risk of exposure,
fire/flame resistant and impervious clothing is recommended.[6]

» Respiratory Protection: If engineering controls are insufficient or if dust is generated, use a
full-face respirator with an appropriate particulate filter.[6]

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Designate a specific area for handling Norartocarpetin.

» Weighing and Transfer: Conduct weighing and transfer operations in a chemical fume hood
or a ventilated balance enclosure to minimize dust inhalation. Avoid creating dust.[6]

» Spill Management: In case of a spill, evacuate personnel to a safe area.[6] Wear appropriate
PPE, including respiratory protection. Scoop up the solid material into a container for
disposal.[8] Ventilate the area and wash the spill site after material pickup is complete.[8]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[9]

Storage and Disposal
Storage

o Store in a tightly closed container in a cool, dry place.[8]

Disposal

o Dispose of waste material in accordance with national and local regulations.[9] Contact a
licensed professional waste disposal service to dispose of this material.

Experimental Protocols

The following are summaries of key experimental protocols that have been used to study the
biological effects of Norartocarpetin.
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Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of Norartocarpetin on cell viability.[3]

Plate cells (e.g., B16F10 melanoma cells or human dermal fibroblasts) in a 96-well plate and
allow them to adhere.

o Treat the cells with various concentrations of Norartocarpetin for a specified period (e.g., 48
hours). A control group treated with the vehicle (e.g., DMSO) should be included.

 After incubation, add MTT solution (5 mg/ml) to each well and incubate for 4 hours at 37°C.
¢ Remove the medium and add DMSO to dissolve the formazan crystals.

o Measure the absorbance at 550 nm using a microplate spectrophotometer. Cell viability is
expressed as a percentage relative to the control group.[3]

Skin Irritation Test (Draize Test)

This in vivo protocol evaluates the potential of Norartocarpetin to cause skin irritation.[4]
e Use hairless mice (e.g., BALB/c Nude mice).
» Apply different doses of Norartocarpetin and a vehicle solution to the skin of the mice.

» Observe and score for erythema (redness) and edema (swelling) at specified time points
according to the Draize test scoring system. A score of O indicates no reaction.[10][11]

Western Blot Analysis for Melanogenesis-Related
Proteins

This protocol is used to determine the effect of Norartocarpetin on the expression of proteins
involved in melanin synthesis.[4]

o Treat B16F10 cells with Norartocarpetin for a specified time (e.g., 48 hours).
o Lyse the cells in RIPA buffer and collect the supernatant after centrifugation.

» Determine the protein concentration of the lysates.
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Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose membrane.

Block the membrane and then incubate with primary antibodies against melanogenesis-
related proteins (e.g., p-CREB, MITF, TYR, TRP-1, TRP-2).

Incubate with a secondary antibody.

Visualize the protein bands using an enhanced chemiluminescence (ECL) reagent.[11]

Signaling Pathway

The following diagram illustrates the proposed signaling pathway for the inhibition of
melanogenesis by Norartocarpetin.

Activation of

MAPK Signaling

Click to download full resolution via product page

Caption: Norartocarpetin inhibits melanogenesis via the MAPK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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